2-(4-Methoxyphenyl)-2-propylpentanamide

• CAS No.: 19736-82-4
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-propylpentanamide
• InChI: InChI=1S/C15H23NO2/c1-4-10-15(11-5-2,14(16)17)12-6-8-13(18-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H2,16,17)
• InChI Key: LHLMNYJIVIWTOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(C1=CC=C(C=C1)OC)C(=O)N

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methoxyphenyl)-2-propylpentanamide typically involves the reaction of 4-methoxybenzyl chloride with 2-propylpentanamide in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. Optimization of reaction conditions, such as temperature, pressure, and reactant concentrations, is crucial for efficient large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methoxyphenyl)-2-propylpentanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: 2-(4-Hydroxyphenyl)-2-propylpentanamide.

Reduction: 2-(4-Methoxyphenyl)-2-propylpentanamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its structural features.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of advanced materials with specific properties

Mechanism of Action

The mechanism of action of 2-(4-Methoxyphenyl)-2-propylpentanamide involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of their activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-(4-Methoxyphenyl)-2-propylpentanamide
• Molecular Formula: C₁₅H₂₃NO₂
• Molecular Weight : 249.35 g/mol
• Structural Features : A pentanamide backbone substituted with a propyl group and a 4-methoxyphenyl moiety at the second carbon position. The methoxy group (-OCH₃) at the para position of the phenyl ring contributes to its electronic and steric properties .

Physicochemical Properties :

• Limited experimental data are available in the provided evidence. However, its structural analogs (e.g., HDAC inhibitors) suggest moderate solubility in polar organic solvents due to the amide group and methoxy substituent .

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs (amide backbone, aromatic substituents) or functional roles (e.g., enzyme inhibition):

Compound Name	Structural Features	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(N-(2-Hydroxyphenyl)-2-propylpentanamide	Hydroxyphenyl group instead of methoxyphenyl; amide backbone	C₁₄H₂₁NO₂	235.32	HDAC inhibitor; studied via DFT, UV-Vis, and IR spectroscopy for nonlinear optical properties
2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)	Complex sulfamoyl and dioxoisoindolin substituents; pyridine ring	C₂₄H₂₃N₅O₅S	493.53	Yellowish-white solid; potential kinase inhibitor (hypothetical based on sulfamoyl group)
N-[2-(5-Methyl-1H-indol-3-yl)ethyl]-2-propylpentanamide	Indole-substituted ethyl chain; methyl group on indole	C₁₉H₂₇N₃O	313.44	No explicit data on bioactivity; structural similarity suggests CNS-targeting potential
2-(4-(N-Hydroxycarbamimidoyl)phenyl)-2-methylpropanamide	Hydroxycarbamimidoyl group; methylpropanamide backbone	C₁₁H₁₅N₃O₂	221.26	Intermediate in drug synthesis; no toxicity or bioactivity data reported